Cas no 50675-18-8 (4-Formyltetrahydropyran)

• Product Name: 4-Formyltetrahydropyran
• CAS No: 50675-18-8
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD03425264
• CID: 55850
• PubChem ID: 9964078
• Update Time: 2025-06-11

4-Formyltetrahydropyran Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-2H-pyran-4-carboxaldehyde
• Pyran-4-carboxaldehyde,tetrahydro-(6CI)
• 4-Formyltetrahydropyran
• 4-Tetrahydropyrancarbaldehyde
• Tetrahydropyran-4-carbaldehyde
• 2H-Pyran-4-carboxaldehyde,tetrahydro-
• TETRAHYDRO-PYRAN-4-CARBALDEHYDE
• oxane-4-carbaldehyde
• Tetrahydropyran-4-carboxaldehyde
• Tetrahydropyran-4-carboxaldehyde (stabilized)
• FT-0647147
• AKOS005137895
• Z979759508
• tetrahydropyrane-4-carboaldehyde
• 2H-Pyran-4-carboxaldehyde, tetrahydro-
• MFCD03425264
• 4-tetrahydropyran carboxaldehyde
• 3,4-DIHYDRO-2,2-DIMETHYL-4-OXO-2H-PYRAN-6-CARBOXYLICACID
• 3,4,5,6-tetrahydro-2H-pyran-4-carbaldehyde
• DTXSID50433349
• Tetrahydropyranyl-4-carboxaldehyde
• Tetrahydropyran-4-carbaldehyde;4-FORMYLTETRAHYDROPYRAN
• A1-05542
• Tetrahydro-2H-pyrane-4-carbaldehyde
• NS00022256
• BCP12387
• CS-D1228
• tetrahydro-2H-4-pyrancarbaldehyde
• EC 700-032-1
• SCHEMBL16624
• 4-tetrahydropyran carbaldehyde
• AB14645
• J-524864
• PS-6200
• EN300-62684
• Tetrahydro-2H-pyran-4-carbaldehyde
• 50675-18-8
• 4-formyl tetrahydropyran
• A7515
• CXLGNJCMPWUZKM-UHFFFAOYSA-N
• 4-Formyltetrahydropyran, AldrichCPR
• AM1035
• DB-016194
• DB-353106

• MDL： MFCD03425264
• Inchi： 1S/C6H10O2/c7-5-6-1-3-8-4-2-6/h5-6H,1-4H2
• InChI Key： CXLGNJCMPWUZKM-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)CC1

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 0

Experimental Properties

• Color/Form: Liquid
• Density: 1.096
• Melting Point: No data available
• Boiling Point: 176.9 °C at 760 mmHg
• Flash Point: >23℃
• Refractive Index: 1.513
• PSA: 26.30000
• LogP: 0.61190
• Vapor Pressure: No data available

4-Formyltetrahydropyran Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：1993
• Hazard Category Code： 36-20/21/22
• Safety Instruction： 26-36/37-24/25
• Hazardous Material Identification：
• Storage Condition：-20 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-Formyltetrahydropyran

4-Formyltetrahydropyran (CAS No. 50675-18-8): A Versatile Building Block in Organic Synthesis and Drug Discovery

4-Formyltetrahydropyran (CAS No. 50675-18-8) is a highly versatile compound that has gained significant attention in the fields of organic synthesis and drug discovery. This compound, characterized by its unique 4-formyltetrahydropyran structure, offers a wide range of applications due to its reactivity and functional group diversity. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the use of 4-Formyltetrahydropyran in various scientific and pharmaceutical contexts.

Chemical Properties and Structure

4-Formyltetrahydropyran is a cyclic ether with a six-membered ring containing a formyl group at the 4-position. The compound's molecular formula is C₆H₁₀O₂, and it has a molecular weight of 114.14 g/mol. The presence of the formyl group (CHO) imparts significant reactivity to the molecule, making it an excellent starting material for various synthetic transformations. The tetrahydropyran ring provides additional stability and structural diversity, which can be exploited in the design of complex organic molecules.

Synthesis Methods

The synthesis of 4-Formyltetrahydropyran can be achieved through several well-established methods. One common approach involves the Prins reaction, where an alkene is reacted with formaldehyde in the presence of an acid catalyst to form a cyclohexene derivative, which is then reduced to the desired tetrahydropyran ring. Another method involves the reaction of 1,4-dihydroxybutane with formaldehyde followed by dehydration to form the cyclic ether. These synthetic routes are widely used due to their efficiency and scalability.

Applications in Organic Synthesis

4-Formyltetrahydropyran has found extensive use as a building block in organic synthesis due to its ability to undergo various chemical transformations. The formyl group can be readily converted into other functional groups such as alcohols, amines, and esters through reduction, nucleophilic addition, and condensation reactions. This versatility makes it an invaluable intermediate in the synthesis of complex organic molecules, including natural products and pharmaceuticals.

Drug Discovery and Pharmaceutical Applications

In the realm of drug discovery, 4-Formyltetrahydropyran has shown promise as a scaffold for developing novel therapeutic agents. Recent studies have explored its potential in the design of antiviral, anticancer, and anti-inflammatory drugs. For instance, researchers have utilized 4-Formyltetrahydropyran-based derivatives to develop inhibitors of key enzymes involved in viral replication and cancer cell proliferation. These derivatives exhibit improved potency and selectivity compared to existing drugs, making them attractive candidates for further development.

Recent Research Highlights

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 4-Formyltetrahydropyran-derived compounds as potent inhibitors of HIV integrase. The researchers designed a series of derivatives that demonstrated high inhibitory activity against HIV integrase, a critical enzyme involved in viral replication. This work underscores the potential of 4-Formyltetrahydropyran-based scaffolds in developing new antiviral therapies.

In another study, scientists at a leading pharmaceutical company investigated the use of 4-Formyltetrahydropyran-based compounds as anti-inflammatory agents. The compounds were found to effectively inhibit pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Safety Considerations and Handling

4-Formyltetrahydropyran, like many organic compounds, requires careful handling to ensure safety in laboratory settings. It is important to follow standard laboratory safety protocols, including wearing appropriate personal protective equipment (PPE) such as gloves and goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 4-Formyltetrahydropyran (CAS No. 50675-18-8) stands out as a highly versatile compound with significant potential in both organic synthesis and drug discovery. Its unique chemical properties and reactivity make it an invaluable building block for developing novel therapeutic agents and complex organic molecules. As research continues to advance, we can expect to see even more innovative applications of this compound in various scientific fields.